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Compound of Interest

Compound Name: Methoxyacetic Acid

Cat. No.: B166299

An essential guide for researchers, scientists, and drug development professionals detailing
the physicochemical properties, metabolism, toxicity, and applications of Methoxyacetic Acid
and its parent compound, 2-Methoxyethanol.

This guide provides a comprehensive comparison of Methoxyacetic Acid (MAA) and 2-
methoxyethanol (2-ME), also known as ethylene glycol monomethyl ether (EGME). While
structurally related, their metabolic relationship is a critical determinant of their distinct
toxicological profiles. 2-Methoxyethanol is metabolized in vivo to Methoxyacetic Acid, which is
largely responsible for the observed adverse health effects.[1][2][3] This guide will delve into
the experimental data that elucidates the properties and biological activities of these two
compounds.

Physicochemical Properties

A fundamental understanding of the physicochemical characteristics of MAA and 2-ME is
crucial for their handling, application, and comprehension of their biological fate. Both are
colorless liquids, but they differ significantly in their acidity and boiling points.
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Property Methoxyacetic Acid 2-Methoxyethanol

CAS Number 625-45-6[4] 109-86-4[2]

Molecular Formula C3HeOs3[4] C3HsO2[2]

Molar Mass 90.08 g/mol [4] 76.09 g/mol [2]

Appearance C.:Ieér, colorless, viscous Clear, colorless liquid[2]
liquid[4]

Odor Pungent[4] Ether-like[2]

Melting Point 7-9 °C[4] -85 °C[2]

Boiling Point 202-204 °C[4] 124-125 °C[2]

Density 1.177 g/lcm3[5] 0.965 g/cm?3[2]

Solubility in Water Soluble[4] Miscible[2]

pKa 3.57[4] Not Applicable

Metabolic Pathway

The primary metabolic pathway of 2-methoxyethanol involves its oxidation to methoxyacetic
acid. This biotransformation is a critical aspect of its toxicology, as the metabolite is the primary
mediator of adverse effects.

In Vivo Metabolism

Alcohol Dehydrogenase Aldehyde Dehydrogenase
2-Methoxyethanol »-(  Methoxyacetaldehyde g Methoxyacetic Acid

Click to download full resolution via product page

Metabolic conversion of 2-Methoxyethanol to Methoxyacetic Acid.

Comparative Toxicity
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The toxicity of 2-methoxyethanol is primarily attributed to its metabolic conversion to

methoxyacetic acid.[1][3] MAA exhibits significant reprotoxic and developmental toxicity.[4]

Endpoint

Methoxyacetic Acid

2-Methoxyethanol

Primary Target Organs

Testes, bone marrow,
thymus[1][3]

Testes, bone marrow, central

nervous system[2][6]

Reproductive Toxicity

May impair fertility and cause
harm to the unborn child[4][7]

Potential to cause adverse

reproductive effects[6]

Developmental Toxicity

Teratogen in animal studies|[8]

Teratogen in animal studies|[6]

Acute Oral LD50 (Rats)

1000-1500 mg/kg bw([7]

Not specified in the provided

results

Other Toxic Effects

Corrosive, causes skin burns

and corneal damage[1][5]

Irritation of eyes, nose, and
throat; can damage the liver
and kidneys[6][9]

Experimental Protocols
In Vivo Toxicity Study in Rats (Gavage)

This protocol is based on a study investigating the toxicity of Methoxyacetic Acid in male

Fischer 344 rats.[1][3]

¢ Animal Model: Male Fischer 344 rats.

e Dosing: Methoxyacetic acid administered daily by gavage at doses of 0, 30, 100, or 300

mg/kg for eight days.[1][3]

o Parameters Monitored: Body weight, testicular degeneration, thymus size, bone marrow

cellularity, and hematological parameters (red and white blood cell counts, hemoglobin,

packed cell volume).[1][3]

» Endpoint Analysis: Histopathological examination of target organs and statistical analysis of

guantitative data.
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Experimental Workflow: In Vivo Toxicity Study

Select Male Fischer 344 Rats

Daily Gavage Dosing
(0, 30, 100, 300 mg/kg MAA)

Monitor Body Weight & Clinical Signs

Collect Blood & Tissues

Hematology & Histopathology

Evaluate Toxicity Endpoints

Click to download full resolution via product page

Workflow for an in vivo toxicity study of Methoxyacetic Acid.

Applications

While 2-methoxyethanol has been used as a solvent in various industrial applications, its use
has declined due to its toxicity.[10][11] Methoxyacetic acid has more specialized applications,
including as a precursor in the synthesis of fungicides.[4]
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Compound Applications

- Precursor to fungicides like oxadixyl and
) ) mefenoxam.[4]- Used in zebrafish
Methoxyacetic Acid o
embryotoxicity tests.[12]- Formerly used as a

disinfectant and biocide.[4]

- Solvent for varnishes, dyes, and resins.[2][10]-

Additive in airplane deicing solutions.[2]-
2-Methoxyethanol o _ o

Component in industrial cleaners and printing

inks.[11]

Conclusion

The comparison between Methoxyacetic Acid and its parent compound, 2-methoxyethanol,
underscores the critical role of metabolism in determining the toxicological properties of a
chemical. While 2-methoxyethanol itself has industrial applications as a solvent, its in vivo
conversion to the more toxic Methoxyacetic Acid is a significant concern for human health.
Methoxyacetic Acid, on the other hand, has more limited and specialized applications,
primarily as a chemical intermediate. For researchers and professionals in drug development, a
thorough understanding of this metabolic relationship is paramount for risk assessment and the
development of safer alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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